Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate

• IUPAC Name: ethyl 2-(4-bromophenyl)-2,2-difluoroacetate
• InChI: InChI=1S/C10H9BrF2O2/c1-2-15-9(14)10(12,13)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3
• InChI Key: PUGCVZGUQPOVQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=C(C=C1)Br)(F)F
• Molecular Formula: C10H9BrF2O2
• DSSTOX Substance ID: DTXSID00673117
• Molecular Weight: 279.08 g/mol
• CAS No.: 1004305-97-8

Description

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate is a chemical compound characterized by its molecular formula C₁₂H₁₀Br₂F₂O₂1. This compound is a derivative of phenylacetic acid, where the phenyl ring is substituted with a bromine atom at the 4-position and two fluorine atoms at the 2-position, and the carboxylic acid group is esterified with ethanol.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis typically begins with 4-bromophenylacetic acid or its derivatives.

• Reaction Steps: The carboxylic acid group is first converted to an acid chloride using reagents like thionyl chloride (SOCl₂). The resulting acid chloride is then reacted with difluoromethane (CH₂F₂) in the presence of a suitable catalyst to introduce the difluoro group. Finally, the acid chloride is esterified with ethanol to yield the final product.

• Industrial Production Methods: On an industrial scale, the process may involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of green chemistry principles, such as minimizing waste and using environmentally friendly reagents, is also considered.

Types of Reactions:

• Oxidation: this compound can undergo oxidation reactions to form corresponding carboxylic acids or their derivatives.

• Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines.

• Substitution: The bromine atom on the phenyl ring can be substituted with other groups through nucleophilic aromatic substitution reactions.

• Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and ethanol.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO₄), hydrogen peroxide (H₂O₂)

• Reduction: Lithium aluminum hydride (LiAlH₄), catalytic hydrogenation

• Substitution: Nucleophiles such as amines, alcohols, or halides; strong bases or acids

• Hydrolysis: Hydrochloric acid (HCl), sodium hydroxide (NaOH)

Major Products Formed:

• Oxidation: 4-bromophenylacetic acid, difluoromethyl 4-bromophenylacetate

• Reduction: 4-bromophenylethanol, 4-bromophenylamine

• Substitution: 4-alkoxyphenyl derivatives, 4-aminophenyl derivatives

• Hydrolysis: 4-bromophenylacetic acid, ethanol

Scientific Research Applications

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate has various applications in scientific research:

• Chemistry: It serves as an intermediate in the synthesis of more complex organic compounds, including pharmaceuticals and agrochemicals.

• Biology: The compound can be used as a probe in biological studies to understand the role of brominated compounds in biological systems.

• Industry: The compound is used in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism by which Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate exerts its effects depends on its specific application. In drug discovery, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The difluoro group can enhance the compound's binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

• Ethyl 2-(4-bromophenyl)acetate: This compound lacks the difluoro group and has different reactivity and biological activity.

• Ethyl 2-(4-chlorophenyl)-2,2-difluoroacetate: Similar structure but with a chlorine atom instead of bromine, leading to different chemical properties.

• Ethyl 2-(4-iodophenyl)-2,2-difluoroacetate:

Uniqueness: Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate is unique due to the presence of both bromine and difluoro groups, which confer specific chemical and biological properties that are not found in other similar compounds.

This comprehensive overview highlights the significance of this compound in various scientific and industrial applications. Its unique structure and reactivity make it a valuable compound in research and development.

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Biological Activity

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate is a synthetic organic compound that has garnered attention for its potential biological activities. This article delves into the compound's mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

This compound has the molecular formula C₁₀H₉BrF₂O₂ and a molecular weight of 279.08 g/mol. The presence of both bromine and difluoro groups in its structure enhances its reactivity and biological activity compared to similar compounds.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems. The difluoro group is known to enhance binding affinity and selectivity towards specific receptors or enzymes, potentially modulating biochemical pathways. This compound may act as a probe in biological studies, helping to elucidate the roles of brominated compounds in cellular processes.

Pharmacological Effects

Research indicates that this compound exhibits significant pharmacological effects:

• GABA Receptor Modulation : A related compound (TG41) demonstrated that derivatives enhance the binding of gamma-aminobutyric acid (GABA) to GABA(A) receptors, suggesting potential anxiolytic or anesthetic properties .
• Cytotoxicity : Studies have shown that halogenated compounds can exhibit cytotoxic effects on various cell lines, although specific data on this compound remains limited.

Case Studies

• GABA Receptor Interaction :
  • A study on TG41 indicated that it enhances GABA receptor function more potently than traditional anesthetics like propofol and etomidate. This suggests that this compound may have similar properties due to structural similarities .
• Synthetic Applications :
  • The compound serves as an intermediate in synthesizing more complex organic molecules, including pharmaceuticals and agrochemicals. Its unique structure allows for modifications that can lead to diverse biological activities .

Comparative Analysis

The following table summarizes key differences between this compound and related compounds:

Compound Name	Key Differences
Ethyl 2-(4-chlorophenyl)-2,2-difluoroacetate	Contains chlorine instead of bromine; different reactivity.
Ethyl 2-(4-bromophenyl)-2-fluoroacetate	Contains only one fluorine atom; altered chemical properties.
Ethyl 2-(4-bromophenyl)-1H-4-imidazolecarboxylate	Exhibits different pharmacological profiles; acts on GABA receptors differently.

Synthesis routes and methods

Procedure details

According to the Kumadaki method (supra) and the above-described scheme, 4-bromoiodobenzene (848.7 mg, 3.0 mmol), bromodifluoroacetic acid ethyl ester (Compound 1f; 608.9 mg, 3.0 mmol), copper powder (381 mg, 6.0 mmol) and DMSO (6.0 mL) were put into a two-neck reaction tube, and the mixture was stirred under argon atmosphere at 55° C. for 24 hours. The reaction mixture was extracted with ethyl acetate and washed with water, and an organic layer was dried with anhydrous sodium sulfate. Ethyl acetate was distilled away under reduced pressure, and by carrying out purification by silica gel column chromatography, 2-(4-bromophenyl)-2,2-difluoroacetic acid ethyl ester (Compound 2f) was obtained with a yield of 69%.